N-(2,6-diethylphenyl)-2-(2-ethyl-2,3-dihydro-1H-benzo[d]imidazol-1-yl)-N-(methoxymethyl)acetamide
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Description
N-(2,6-diethylphenyl)-2-(2-ethyl-2,3-dihydro-1H-benzo[d]imidazol-1-yl)-N-(methoxymethyl)acetamide is a useful research compound. Its molecular formula is C23H31N3O2 and its molecular weight is 381.52. The purity is usually 95%.
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Scientific Research Applications
Applications in Pharmacokinetics and Drug Metabolism
Compounds with complex structures, including those similar to N-(2,6-diethylphenyl)-2-(2-ethyl-2,3-dihydro-1H-benzo[d]imidazol-1-yl)-N-(methoxymethyl)acetamide, often undergo pharmacokinetic and metabolic studies to understand their absorption, distribution, metabolism, and excretion (ADME) properties. For example, studies on compounds like midazolam and acetaminophen provide insights into their metabolic pathways, highlighting the importance of identifying metabolites for safety and efficacy assessments (Heizmann & Ziegler, 1981; Mrochek et al., 1974).
Applications in Toxicology and Safety Assessment
The safety profile of chemical compounds, especially new psychoactive substances or pharmaceuticals, is critically assessed through toxicological studies. These studies provide essential information on potential toxic effects, helping in the development of safer drugs and in the understanding of overdose risks. Research into substances like methoxetamine and benzocaine highlights the importance of identifying adverse effects and metabolic pathways to ensure the safe use of chemical compounds (Hofer et al., 2012; Kuschner et al., 2000).
Applications in Imaging and Diagnostic Research
Certain compounds are explored for their potential in medical imaging, aiding in the diagnosis and monitoring of diseases. For example, TSPO imaging agents like 123I-CLINDE are investigated for their ability to image neuroinflammation or tumor progression in conditions like glioblastoma multiforme, demonstrating the potential of chemical compounds in enhancing diagnostic capabilities and understanding disease mechanisms (Jensen et al., 2015).
Properties
IUPAC Name |
N-(2,6-diethylphenyl)-2-(2-ethyl-2,3-dihydrobenzimidazol-1-yl)-N-(methoxymethyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N3O2/c1-5-17-11-10-12-18(6-2)23(17)26(16-28-4)22(27)15-25-20-14-9-8-13-19(20)24-21(25)7-3/h8-14,21,24H,5-7,15-16H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJXZOIGIYBACPM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1NC2=CC=CC=C2N1CC(=O)N(COC)C3=C(C=CC=C3CC)CC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.